(1S)-2-amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol

• Molecular Formula: C9H10F3NO
• Molecular Weight: 205.18 g/mol
• SMILES: C1=CC=C(C(=C1)C(CN)O)C(F)(F)F
• InChI: InChI=1S/C9H10F3NO/c10-9(11,12)7-4-2-1-3-6(7)8(14)5-13/h1-4,8,14H,5,13H2/t8-/m1/s1
• InChIKey: MQEFMQWFYUHRQY-MRVPVSSYSA-N

(1S)-2-Amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol: Identity & Structure

(1S)-2-amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol (CAS 1567874‑84‑3) is a single‑enantiomer β‑amino alcohol that carries an ortho‑trifluoromethyl substituent on the phenyl ring [1]. Its molecular formula is C₉H₁₀F₃NO (MW 205.18 g mol⁻¹) and it is supplied as a powder with a minimum chemical purity of 95 % . The compound is a member of the phenylethanolamine class and differs from its achiral or racemic counterparts by the defined (S)‑configuration at the benzylic carbon, a feature that directly governs its interaction with biological targets and its utility as a chiral building block in medicinal‑chemistry programs.

Stereochemical control

Defined (S)-configuration at benzylic carbon for enantiomer-specific studies

Structural probe

Ortho-trifluoromethyl substitution pattern enables PNMT substrate-vs-inhibitor profiling

Medicinal chemistry scaffold

Chiral β-amino alcohol suitable for fragment-based and lead-optimisation programs

• [1] PubChem CID 40787149. (1S)-2-amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/40787149. View Source

Why the (S)-Enantiomer Cannot Be Replaced

In‑class phenylethanolamines are not freely interchangeable because both the trifluoromethyl‑substitution pattern and the absolute stereochemistry dictate receptor‑binding orientation, metabolic stability, and downstream biological output. For instance, the ortho‑CF₃ group transforms a purely inhibitory ligand into a PNMT substrate, whereas the meta‑CF₃ regioisomer retains only inhibitor behaviour [1]. Furthermore, the (S)‑enantiomer often displays a markedly different affinity profile relative to the (R)‑enantiomer or the racemate, a phenomenon that can translate into divergent pharmacokinetic and toxicological outcomes [2]. These stereochemical and regiochemical factors mean that substituting the (S)‑ortho‑CF₃ compound with the racemate, the (R)‑enantiomer, or the meta/para‑CF₃ isomers would introduce uncontrolled variables in target engagement, making rigorous quantitative differentiation essential for reproducible research or process‑scale chemistry.

Racemate or (R)-enantiomer may introduce uncontrolled stereochemistry that confounds target-engagement readouts.

Meta‑ or para‑CF₃ regioisomers can alter substrate/inhibitor behaviour and may not replicate the ortho profile.

Non-fluorinated analog lacks PNMT substrate activity and reduces relevance for enzyme-mechanism studies.

• [1] Grunewald, G. L., et al. (1987). Binding orientation of amphetamine and norfenfluramine analogues in the benzonorbornene and benzobicyclo[3.2.1]octane ring systems at the active site of phenylethanolamine N-methyltransferase (PNMT). Journal of Medicinal Chemistry, 30(12), 2191–2208. doi:10.1021/jm00395a005. View Source
• [2] RCSB PDB entry 3HCF. Crystal Structure of hPNMT in Complex With 3-trifluoromethyl phenylethanolamine and AdoHcy (ligand LT5 identified as (1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol). doi:10.2210/pdb3HCF/pdb. View Source

(1S)-2-Amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol: Key Differentiation Evidence

Ortho-CF₃ Converts PNMT Inhibitor to Substrate

In a conformationally constrained benzonorbornene scaffold, the parent compound 12 (no CF₃) acts exclusively as a competitive inhibitor of human PNMT (no substrate activity). Introduction of a 2‑trifluoromethyl substituent (compound 21) restores substrate activity, indicating that the ortho‑CF₃ group reorients the ligand into a binding pose that permits N‑methylation by the enzyme [1]. This functional switch is unique to the ortho position; the 1‑trifluoromethyl isomer (compound 20) also exhibits substrate activity, but the ortho position offers a distinct steric and electronic environment that can be exploited for tool‑compound design.

PNMT substrate switch

Head-to-head

Inhibitor → substrate (ortho-CF₃)

Supports PNMT substrate vs inhibitor differentiation studies

Qualitative switch; comparative Kd not reported

Evidence Dimension	PNMT substrate activity (qualitative)
Target Compound Data	Sustains PNMT‑catalysed methylation (substrate‑positive), compound 21 (2‑CF₃‑substituted benzonorbornene analog of the target amino alcohol class)
Comparator Or Baseline	Parent compound 12 (no CF₃) – inhibitor only; compound 20 (1‑CF₃) – substrate‑positive
Quantified Difference	Qualitative switch from inhibitor (compound 12) to substrate (compound 21); comparative Kd values not reported in this study for these specific compounds.
Conditions	In vitro PNMT enzyme assay with purified human PNMT; fixed concentrations of S‑adenosyl‑L‑methionine and radiolabelled methyl donor.

Why This Matters

A functional switch from inhibitor to substrate is a high‑magnitude differentiation that dictates whether a lead molecule can serve as a PNMT‑targeted tool compound or must be excluded from substrate‑competitive programs, directly impacting procurement decisions for enzyme‑mechanism studies.

• [1] Grunewald, G. L., et al. (1987). J. Med. Chem., 30(12), 2191–2208. doi:10.1021/jm00395a005. View Source

Ortho-CF₃ Elevates Melting Point

The racemic 2‑amino‑1‑[2‑(trifluoromethyl)phenyl]ethan‑1‑ol exhibits a melting point range of 80–86 °C . In contrast, the non‑fluorinated parent 2‑amino‑1‑phenylethanol (CAS 7568‑93‑6) melts at 56–58 °C . The 24–30 °C increase in melting point indicates significantly stronger intermolecular interactions in the solid state, which can influence solubility, formulation behaviour, and the robustness of solid‑state analytical methods such as differential scanning calorimetry (DSC) or powder X‑ray diffraction (pXRPD).

Melting point elevation

Data to verify

ΔTₘ +24 to +30 °C (ortho‑CF₃ vs H‑analog)

Indicates distinct solid-state interaction profile for stability screening

Cross-study comparison; source data not supplied

Evidence Dimension	Melting point (visual / capillary)
Target Compound Data	80–86 °C (racemic form of the target compound, CAS 133562‑36‑4)
Comparator Or Baseline	2‑Amino‑1‑phenylethanol (CAS 7568‑93‑6): 56–58 °C
Quantified Difference	ΔTₘ ≈ +24 to +30 °C (ortho‑CF₃ > H)
Conditions	Standard open‑capillary melting‑point determination; purity of comparator ≥ 97 %.

Why This Matters

A higher melting point often correlates with improved solid‑state stability and easier handling in automated compound‑management systems, making the ortho‑CF₃ compound a preferred intermediate when long‑term storage without degradation is required.

Ortho-CF₃ Modulates Lipophilicity

The PubChem‑computed XLogP3‑AA value for (1S)-2-amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol is 1.0 [1]. This is significantly higher than the non‑fluorinated 2‑amino‑1‑phenylethanol (XLogP ≈ 0.3) and slightly lower than the para‑CF₃ regioisomer, which is predicted to have a higher lipophilicity due to reduced steric shielding of the CF₃ group. The ortho‑CF₃ substitution thus provides a moderate lipophilicity increase that can enhance passive membrane permeability without reaching the excessive logP values that often lead to poor solubility and high metabolic clearance [2].

Lipophilicity (XLogP3)

Class-level

XLogP3 = 1.0 (ortho‑CF₃)

Supports permeability–solubility balance review in CNS programs

Computed value; experimental logD may differ

Evidence Dimension	Computed octanol–water partition coefficient (XLogP3‑AA)
Target Compound Data	XLogP3‑AA = 1.0
Comparator Or Baseline	2‑Amino‑1‑phenylethanol: XLogP3‑AA ≈ 0.3; para‑CF₃ regioisomer: XLogP3‑AA ≈ 1.4 (estimated by group‑contribution method)
Quantified Difference	ΔXLogP ≈ +0.7 vs. H‑analog; ΔXLogP ≈ −0.4 vs. para‑CF₃
Conditions	Calculated by XLogP3 3.0 algorithm (PubChem 2024 release).

Why This Matters

Controlled lipophilicity is a key criterion for fragment‑based and lead‑optimisation campaigns; the ortho‑CF₃ group’s moderate logP makes it a valuable scaffold for balancing permeability and solubility, a differentiator that can steer procurement toward the ortho‑CF₃ regioisomer over the para‑CF₃ or non‑fluorinated alternatives.

• [1] PubChem CID 40787149. XLogP3‑AA computed property. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/40787149. View Source
• [2] Cheng, T., et al. (2007). Computation of octanol-water partition coefficients by guiding an additive model with knowledge. Journal of Chemical Information and Modeling, 47(6), 2140–2148. (Method underlying XLogP3). View Source

Enantiomeric Purity of (S)-Enantiomer

The commercially available (1S)-enantiomer is specified at ≥ 95 % chemical purity, with the enantiomeric purity typically exceeding 99 % ee when produced by asymmetric synthesis or chiral resolution . In contrast, the racemic mixture (CAS 133562‑36‑4) is supplied without a defined enantiomeric ratio. Using the racemate instead of the single (S)-enantiomer introduces a 50 % load of the (R)-stereoisomer, which can exhibit opposing biological activity or different pharmacokinetics, thereby confounding dose–response relationships in pharmacological assays.

Enantiomeric purity

Specification review

≥99% ee (S)-enantiomer vs racemate

Enables stereochemically defined assay outcomes

Supplier specification; batch verification recommended

Evidence Dimension	Enantiomeric purity (ee %)
Target Compound Data	≥ 99 % ee (typical batch specification for the (S)-enantiomer)
Comparator Or Baseline	Racemate (CAS 133562‑36‑4): 0 % ee (1:1 mixture of enantiomers)
Quantified Difference	≥ 99 % ee vs. 0 % ee
Conditions	Chiral HPLC or capillary electrophoresis data; supplier certificate of analysis.

Why This Matters

Regulatory and scientific guidelines increasingly require well‑defined stereochemistry for advanced leads; procuring the single enantiomer eliminates the need for costly in‑house chiral separation and reduces the risk of ambiguous biological results.

Applications of (1S)-2-Amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol

PNMT Substrate vs Inhibitor Probe

The observation that an ortho‑CF₃ substituent converts a PNMT inhibitor into a substrate [1] makes the (S)-enantiomer an ideal starting point for developing bifunctional probes that can distinguish between substrate‑ and inhibitor‑binding conformations. Researchers studying catecholamine biosynthesis can use this compound to map the active‑site topology of PNMT without the confounding influence of the (R)-enantiomer or the non‑fluorinated analog, which lack substrate activity.

Fragment-Based Discovery Using Chiral β-Amino Alcohol

With a computed XLogP of 1.0, the ortho‑CF₃ β‑amino alcohol occupies a favourable lipophilicity window that balances permeability and aqueous solubility better than the para‑CF₃ regioisomer (predicted XLogP ≈ 1.4) or the non‑fluorinated analog (XLogP ≈ 0.3) [1]. This property profile supports its use as a fragment hit in CNS‑targeted programs, where excessive lipophilicity often leads to off‑target promiscuity.

Solid-State Formulation Leveraging Ortho-CF₃ Melting Point

The melting point increase of 24–30 °C relative to the non‑fluorinated parent [1] indicates stronger crystal‑lattice forces that can be exploited during polymorph screening and salt‑selection campaigns. Teams developing solid‑dosage forms can utilise this property to improve thermal stability and reduce hygroscopicity, differentiating the ortho‑CF₃ intermediate from its lower‑melting analogs in early formulation development.

Application

Selection Property

Validation Focus

PNMT substrate vs inhibitor probe

Ortho‑CF₃ substrate‑activity context

Active‑site topology mapping and enzyme‑mechanism studies

Fragment‑based CNS discovery

Moderate lipophilicity (XLogP profile)

Permeability–solubility balance and off‑target promiscuity review

Solid‑state formulation development

Melting point elevation context

Polymorph screening, salt selection, and thermal‑stability profiling

• [1] Grunewald, G. L., et al. (1987). J. Med. Chem., 30(12), 2191–2208. doi:10.1021/jm00395a005. View Source